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Compound of Interest

Compound Name: CHMFL-PI4K-127

Cat. No.: B15620493 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals working with the potent and selective PfPI4K inhibitor, CHMFL-PI4K-127. Here

you will find troubleshooting guides and frequently asked questions (FAQs) to facilitate the

smooth execution of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is CHMFL-PI4K-127 and what is its mechanism of action?

CHMFL-PI4K-127 is an orally active and highly selective inhibitor of the Plasmodium

falciparum phosphatidylinositol 4-kinase (PfPI4K).[1] It exhibits potent activity against the 3D7

strain of P. falciparum with an EC50 of 25.1 nM and an IC50 of 0.9 nM for PfPI4K.[1][2] By

inhibiting PfPI4K, CHMFL-PI4K-127 disrupts essential processes in the malaria parasite,

demonstrating antimalarial efficacy in both the blood and liver stages.
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Caption: Signaling pathway illustrating the inhibitory action of CHMFL-PI4K-127 on PfPI4K.
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Q2: What are the recommended solvents for preparing CHMFL-PI4K-127 stock solutions?

CHMFL-PI4K-127 is soluble in Dimethyl Sulfoxide (DMSO) and Ethanol (EtOH).[3] For most in

vitro applications, DMSO is the preferred solvent.

Q3: What is the solubility of CHMFL-PI4K-127 in these solvents?

The following table summarizes the known solubility of CHMFL-PI4K-127.

Solvent Concentration Molar Equivalent Notes

DMSO 125 mg/mL 310.29 mM
Ultrasonic treatment

may be required.[2]

Ethanol Soluble Not specified

Q4: How should I store the solid compound and the prepared stock solutions?

Solid Compound: Store the lyophilized powder at -20°C for up to 3 years.

Stock Solutions:

In DMSO, the stock solution is stable for up to 2 weeks at 4°C or for 6 months at -80°C.[1]

General recommendations for stock solutions are storage at -80°C for 6 months or -20°C

for 1 month. To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use volumes.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of CHMFL-PI4K-127
(Molecular Weight: 402.86 g/mol ) in DMSO.

Materials:

CHMFL-PI4K-127 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Water bath sonicator (optional)

Water bath (optional)

Procedure:

Equilibrate: Allow the vial containing the CHMFL-PI4K-127 powder to reach room

temperature before opening to prevent condensation.

Weigh: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh

out the desired amount of CHMFL-PI4K-127 powder. For 1 mL of a 10 mM stock solution,

you will need 4.03 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube. For a 10 mM stock solution from 4.03 mg of powder, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex for 2-3 minutes until the compound is fully dissolved.

If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15

minutes.

If solubility issues persist, gentle warming in a 37°C water bath for 5-10 minutes may be

applied. However, be cautious as excessive heat can degrade the compound.

Aliquot and Store: Once the solution is clear, aliquot it into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage.
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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